molecular formula C20H13F2NO4S B2901180 3-Nitro-4-(phenylsulfanyl)benzyl 2,6-difluorobenzenecarboxylate CAS No. 320424-18-8

3-Nitro-4-(phenylsulfanyl)benzyl 2,6-difluorobenzenecarboxylate

Cat. No.: B2901180
CAS No.: 320424-18-8
M. Wt: 401.38
InChI Key: FNRBKXFIUTZWJZ-UHFFFAOYSA-N
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Description

The compound 3-Nitro-4-(phenylsulfanyl)benzyl 2,6-difluorobenzenecarboxylate belongs to a class of aromatic sulfanyl and nitro-substituted esters. Its structure features a benzyl group substituted with a nitro group at the 3-position and a phenylsulfanyl moiety at the 4-position, esterified with a 2,6-difluorobenzoic acid.

Properties

IUPAC Name

(3-nitro-4-phenylsulfanylphenyl)methyl 2,6-difluorobenzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H13F2NO4S/c21-15-7-4-8-16(22)19(15)20(24)27-12-13-9-10-18(17(11-13)23(25)26)28-14-5-2-1-3-6-14/h1-11H,12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FNRBKXFIUTZWJZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)SC2=C(C=C(C=C2)COC(=O)C3=C(C=CC=C3F)F)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H13F2NO4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

401.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The provided evidence focuses on 4-PSB-2 (4-(phenylsulfanyl)butan-2-one), a compound with overlapping structural motifs (phenylsulfanyl group) but distinct functional groups. Below is a comparative analysis of key properties:

Property 3-Nitro-4-(phenylsulfanyl)benzyl 2,6-difluorobenzenecarboxylate 4-PSB-2 Traditional NSAIDs (e.g., Ibuprofen)
Chemical Structure Nitrobenzyl ester with difluorophenyl Ketone with phenylsulfanyl group Carboxylic acid derivatives
Anti-inflammatory Targets Not studied in provided evidence Reduces TNF-α, COX-2, iNOS COX-1/COX-2 inhibition
Neuroprotective Effects Unknown Enhances PSD-95, synaptic plasticity No direct synaptic effects
Memory Enhancement Not reported Improves fear memory retrieval in AD mice No evidence for memory modulation
Safety Profile Undocumented No locomotor or anxiety side effects Gastrointestinal/renal toxicity

Key Findings from 4-PSB-2 Studies (Relevant to Structural Analogues)

Anti-inflammatory Mechanisms: 4-PSB-2 suppresses TNF-α, COX-2, and iNOS expression in hippocampal neurons, astrocytes, and microglia of 3xTg-AD mice, mitigating neuroinflammation .

Synaptic and Cognitive Effects :

  • Increases hippocampal PSD-95 expression (a postsynaptic density protein) and restores long-term potentiation (LTP) in AD mice, correlating with improved fear memory retrieval .
  • Enhances dendritic spine density in WT mice, indicating synaptic remodeling .

Safety and Selectivity: No adverse effects on locomotor activity or anxiety in mice at therapeutic doses .

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